N-Acetyl-beta-D-glucosamine tetraacetate

Description

N-Acetyl-beta-D-glucosamine tetraacetate, also known as β-D-glucosamine pentaacetate, is a chemical compound with the molecular formula $C_{16}H_{23}NO_{10}$
and a molecular weight of approximately 389.35 g/mol. It is a derivative of N-acetylglucosamine, which is an important component in various biological systems, particularly in the structure of polysaccharides and glycoproteins.

Biological Significance

N-Acetyl-beta-D-glucosamine tetraacetate plays a crucial role in various biological functions:

• Structural Component: It is a constituent of chitin, which forms the exoskeletons of arthropods and is also present in fungal cell walls.

• Glycosaminoglycan Production: This compound has been shown to promote the production of hyaluronic acid, which is vital for maintaining skin hydration and joint lubrication.

Stability Studies

Recent research has investigated the stability of oxytocin in the presence of N-acetyl-D-glucosamine. The findings suggest that while N-acetyl-D-glucosamine may provide slight stabilization effects on oxytocin, these effects are generally negligible compared to the destabilizing effects observed with other compounds like tetraethyleneglycol .

Chondroprotective Effects

Studies have indicated that oral administration of glucosamine derivatives, including N-acetyl-beta-D-glucosamine tetraacetate, may exert chondroprotective effects by preventing degradation of type II collagen . This suggests potential therapeutic applications in joint health.

Hazard Classification

N-Acetyl-beta-D-glucosamine tetraacetate has been classified under several hazard categories:

• Skin Irritation: Causes skin irritation (GHS Hazard Statement H315).

• Eye Irritation: Causes serious eye irritation (GHS Hazard Statement H319).

• Respiratory Irritation: May cause respiratory irritation (GHS Hazard Statement H335).

Regulatory Status

The compound does not have individual approval but may be utilized under appropriate group standards as per regulatory bodies like the New Zealand EPA.

• CAS No.: 7772-79-4
• Product Name: N-Acetyl-beta-D-glucosamine tetraacetate
• Molecular Formula: C16H23NO10
• Molecular Weight: 389.35 g/mol
• IUPAC Name: (5-acetamido-3,4,6-triacetyloxyoxan-2-yl)methyl acetate
• Standard InChI: InChI=1S/C16H23NO10/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18)
• Standard InChIKey: OVPIZHVSWNOZMN-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
• SMILES: CC(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 2-(Acetylamino)-2-deoxy-β-D-Glucopyranose 1,3,4,6-Tetraacetate; 1,3,4,6-Tetra-O-acetyl-N-acetyl-β-D-glucosamine; N-Acetyl-β-D-glucosamine Tetraacetate; NSC 224432
• PubChem Compound: 312829
• Last Modified: Sep 15 2023